Cas no 65183-11-1 (4(3H)-Quinazolinone,2-methyl-3-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-)

• Product Name: 4(3H)-Quinazolinone,2-methyl-3-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
• CAS No: 65183-11-1
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 512996
• Update Time: 2026-04-29

4(3H)-Quinazolinone,2-methyl-3-(3-methyl-1-phenyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,2-methyl-3-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
• 2-methyl-3-(5-methyl-2-phenylpyrazol-3-yl)quinazolin-4-one
• 2-Methyl-3-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-4(3H)-quinazolinone
• 3-(1-Phenyl-3-methylpyrazol-5-yl)-2-methylquinazolin-4(3H)-one

Computed Properties

• Exact Mass: 316.13258
• Monoisotopic Mass: 316.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.5A^2

Experimental Properties

• Density: 1.26
• Boiling Point: 519.3°C at 760 mmHg
• Flash Point: 267.9°C
• Refractive Index: 1.676
• PSA: 50.49